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Compound of Interest

Compound Name: (S,R,S)-AHPC-CO-C-cyclohexane

Cat. No.: B15543492 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the proper disposal of (S,R,S)-AHPC-CO-C-cyclohexane. Adherence to these procedures is

vital for ensuring laboratory safety and environmental compliance.

(S,R,S)-AHPC-CO-C-cyclohexane and its derivatives are integral components in the

development of PROTACs (Proteolysis Targeting Chimeras), making their handling and

disposal a routine part of research and development in targeted protein degradation. The

proper disposal of this compound is critical due to its potential hazards, which include being

harmful if swallowed, causing skin and eye irritation, and potentially causing respiratory

irritation. Furthermore, the cyclohexane component suggests potential flammability and aquatic

toxicity. This guide outlines the necessary steps for the safe disposal of (S,R,S)-AHPC-CO-C-
cyclohexane, ensuring the safety of laboratory personnel and the protection of the

environment.

Hazard Identification and Quantitative Data
The hazard profile of (S,R,S)-AHPC-CO-C-cyclohexane is derived from its constituent parts.

The (S,R,S)-AHPC moiety is classified as an irritant and harmful if swallowed[1]. The

cyclohexane component introduces significant flammability and environmental hazards[2][3][4].
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Hazard
Classification

Description
Primary
Component

GHS Hazard
Statement

Acute Toxicity, Oral

(Category 4)
Harmful if swallowed. (S,R,S)-AHPC H302[1]

Skin

Corrosion/Irritation

(Category 2)

Causes skin irritation.
(S,R,S)-AHPC,

Cyclohexane
H315[1][2]

Serious Eye

Damage/Eye Irritation

(Category 2A)

Causes serious eye

irritation.
(S,R,S)-AHPC H319[1]

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

May cause respiratory

irritation.
(S,R,S)-AHPC H335[1]

Flammable Liquids

(Category 2)

Highly flammable

liquid and vapour.
Cyclohexane H225[2]

Aspiration Hazard

(Category 1)

May be fatal if

swallowed and enters

airways.

Cyclohexane H304[2]

Aquatic Hazard (Acute

& Long-term)

Very toxic to aquatic

life with long lasting

effects.

Cyclohexane H410[2]

Experimental Protocols: Disposal and
Decontamination
The following protocols provide a step-by-step guide for the safe disposal of (S,R,S)-AHPC-
CO-C-cyclohexane waste.

1. Waste Segregation and Collection:

Solid Waste:
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Collect all contaminated solid waste, including personal protective equipment (PPE),

absorbent materials, and empty vials, in a designated, clearly labeled, and sealed

hazardous waste container.

The container must be compatible with flammable materials.

Liquid Waste:

Collect all solutions containing (S,R,S)-AHPC-CO-C-cyclohexane in a dedicated, sealed,

and clearly labeled hazardous waste container.

The container should be stored in a well-ventilated area, away from ignition sources.

Do not mix with incompatible waste streams, such as strong acids, bases, or oxidizing

agents[1].

2. Spill Management and Decontamination:

Immediate Actions:

In case of a spill, evacuate personnel from the immediate area.

Ensure adequate ventilation[1].

Remove all sources of ignition[2].

Containment and Cleanup:

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat. For significant spills, respiratory protection may be necessary.

For liquid spills, use an inert, non-combustible absorbent material like diatomite or

universal binders to contain the spill[1].

For solid spills, carefully sweep the material to avoid dust generation.

Collect all contaminated materials into a designated hazardous waste container.

Decontamination:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15543492?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101763A/S-R-S-AHPC-monohydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101763A/S-R-S-AHPC-monohydrochloride-SDS-MedChemExpress.pdf
https://www.nwsci.com/content/customer/docs/skudocs/PHM/SDS_PHM_C_CYCLOHEXANE.PDF
https://file.medchemexpress.com/batch_PDF/HY-101763A/S-R-S-AHPC-monohydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate the affected surfaces and equipment by scrubbing with alcohol, followed

by a thorough wash with soap and water[1].

Collect all decontamination materials as hazardous waste.

3. Final Disposal:

All waste containing (S,R,S)-AHPC-CO-C-cyclohexane must be disposed of as hazardous

waste.

Arrange for collection by a licensed professional waste disposal service[2].

Ensure that all local, state, and federal regulations for hazardous waste disposal are strictly

followed[1].

Mandatory Visualizations
The following diagrams illustrate the key decision-making and procedural workflows for the safe

handling and disposal of (S,R,S)-AHPC-CO-C-cyclohexane.
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Caption: Workflow for the routine handling and disposal of (S,R,S)-AHPC-CO-C-cyclohexane
waste.
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Caption: Step-by-step emergency response procedure for a spill of (S,R,S)-AHPC-CO-C-
cyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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